N-[4-(dimethylamino)benzyl]-N-(1,1-dioxidotetrahydrothiophen-3-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide

• Molecular Formula: C22H26N2O5S
• Molecular Weight: 430.5 g/mol
• IUPAC Name: N-[[4-(dimethylamino)phenyl]methyl]-N-(1,1-dioxothiolan-3-yl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C22H26N2O5S/c1-23(2)17-9-7-16(8-10-17)13-24(18-11-12-30(26,27)15-18)22(25)21-14-28-19-5-3-4-6-20(19)29-21/h3-10,18,21H,11-15H2,1-2H3
• InChI Key: YCPQPVTUKBLFGX-UHFFFAOYSA-N
• SMILES: CN(C)C1=CC=C(C=C1)CN(C2CCS(=O)(=O)C2)C(=O)C3COC4=CC=CC=C4O3

Description

N-[4-(dimethylamino)benzyl]-N-(1,1-dioxidotetrahydrothiophen-3-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide is a compound that has been extensively researched in the field of pharmacology. It is a member of the benzodioxine class of compounds, which have been shown to have a wide range of biological activities.

Mechanism of Action

The mechanism of action of N-[4-(dimethylamino)benzyl]-N-(1,1-dioxidotetrahydrothiophen-3-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes involved in inflammation and pain. Additionally, it may modulate the activity of certain neurotransmitters in the brain, leading to its anticonvulsant effects.
Biochemical and Physiological Effects
N-[4-(dimethylamino)benzyl]-N-(1,1-dioxidotetrahydrothiophen-3-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide has been shown to have a range of biochemical and physiological effects. It has been demonstrated to have anti-inflammatory and analgesic effects in animal models. Additionally, it has been shown to have anticonvulsant effects and may have potential use in the treatment of epilepsy. Furthermore, it has been investigated for its potential use in the treatment of cancer, Alzheimer's disease, and Parkinson's disease.

Advantages and Limitations for Lab Experiments

N-[4-(dimethylamino)benzyl]-N-(1,1-dioxidotetrahydrothiophen-3-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide has several advantages and limitations for lab experiments. One advantage is that it has been extensively studied and has a well-established synthesis method. Additionally, it has been shown to have a range of biological activities, making it a useful compound for investigating various disease states. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-[4-(dimethylamino)benzyl]-N-(1,1-dioxidotetrahydrothiophen-3-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide. One direction is to further investigate its potential use in the treatment of cancer, Alzheimer's disease, and Parkinson's disease. Additionally, further research is needed to fully understand its mechanism of action. Furthermore, it may be useful to investigate its potential use in the treatment of other disease states, such as epilepsy and chronic pain. Overall, N-[4-(dimethylamino)benzyl]-N-(1,1-dioxidotetrahydrothiophen-3-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide is a promising compound with a range of potential therapeutic applications.

Synthesis Methods

The synthesis of N-[4-(dimethylamino)benzyl]-N-(1,1-dioxidotetrahydrothiophen-3-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide involves the reaction of 4-(dimethylamino)benzaldehyde with 2,3-dihydro-1,4-benzodioxine-2-carboxylic acid in the presence of thionyl chloride. The resulting product is then treated with 3,4-dihydro-2H-thiophen-1,1-dioxide to obtain the final compound.

Scientific Research Applications

N-[4-(dimethylamino)benzyl]-N-(1,1-dioxidotetrahydrothiophen-3-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide has been extensively studied for its potential use as a therapeutic agent in the treatment of various diseases. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant effects in animal models. Furthermore, it has been investigated for its potential use in the treatment of cancer, Alzheimer's disease, and Parkinson's disease.